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Compound of Interest

4-Cyclopentyl-2-methylcyclohexyl
Compound Name:

acetate
CAS No.: 93805-76-6
Cat. No.: B12665287

Get Quote

Executive Summary & Material Identity

4-Cyclopentyl-2-methylcyclohexyl acetate is a high-molecular-weight cycloaliphatic ester
characterized by significant steric bulk and hydrophobicity. Structurally, it consists of a
cyclohexane ring substituted with a methyl group and a cyclopentyl ring, capped with an
acetate moiety.

While historically categorized within the fragrance industry (woody/musk profiles related to
cedarwood derivatives), its application in Materials Science is emerging in two critical domains:

» Tribology: As a base stock or additive for high-traction fluids due to its high pressure-
viscosity coefficient.

+ Smart Polymers: As a hydrophobic guest molecule in controlled-release matrices
(microencapsulation) for functional textiles and bioactive coatings.
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Chemical Profile

Property Specification

IUPAC Name (4-cyclopentyl-2-methylcyclohexyl) acetate
CAS Number 93805-76-6

Molecular Formula C14H2402

Molecular Weight 224.34 g/mol

Physical State Colorless to pale yellow liquid

Solubilit Insoluble in water; Soluble in EtOH, oils, non-
olubility
polar solvents

Bicyclic-like aliphatic core (High steric
Key Structural Feature .
hindrance)

Mechanistic Insight: Why This Molecule?
Tribological Mechanism (The "Traction" Effect)

In materials science, specifically in the formulation of Traction Fluids (used in infinitely variable
transmissions), the molecular shape is paramount.

 Steric Interlocking: The presence of two cycloalkyl rings (cyclopentyl and cyclohexyl) linked
directly creates a rigid, "geared" molecular structure. Under high elastohydrodynamic
pressure (EHL), these molecules interlock more effectively than linear chains, transmitting
torque through fluid friction.

e High Pressure-Viscosity Coefficient (

-value): This molecule exhibits a sharp increase in viscosity under pressure, preventing
metal-to-metal contact while transferring force.

Controlled Release Mechanism (Hydrophobic
Anchoring)

For drug delivery and smart textiles:
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 Lipophilicity: The C14 aliphatic skeleton provides strong hydrophobic interaction with polymer
matrices (e.g., Polyurethane, PLA).

o Hydrolytic Stability: The steric bulk around the ester bond (due to the adjacent methyl and
cyclopentyl groups) retards enzymatic and hydrolytic cleavage, allowing for sustained
release profiles compared to linear acetates.

Experimental Protocols
Protocol A: Synthesis & Purification for Materials
Testing

Objective: Isolate high-purity (>98%) ester for tribological or encapsulation benchmarking.

Reagents:

4-Cyclopentyl-2-methylcyclohexanol (Precursor)

Acetic Anhydride (Acylating agent)

Pyridine (Catalyst/Base)

Dichloromethane (DCM)

Workflow:

Setup: In a 500 mL 3-neck round-bottom flask under N2 atmosphere, dissolve 0.1 mol of
alcohol precursor in 100 mL dry DCM.

e Addition: Add 0.12 mol Pyridine. Cool to 0°C.

e Reaction: Dropwise add 0.15 mol Acetic Anhydride over 30 mins. Allow to warm to RT and
stir for 12 hours.

e Quench: Pour mixture into ice-cold water (200 mL). Extract organic layer.

e Wash: Wash with 1N HCI (remove pyridine), then Sat. NaHCOs (neutralize acid), then Brine.
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 Purification: Dry over MgSOa, concentrate in vacuo. Perform vacuum distillation (approx.
140°C @ 5 mmHg) to obtain the pure acetate.

Protocol B: Microencapsulation via In-Situ
Polymerization

Objective: Create a core-shell microcapsule containing the acetate for application in smart
textiles.

Materials:

o Core: 4-Cyclopentyl-2-methylcyclohexyl acetate[1][2][3][4]
o Shell Precursors: Melamine, Formaldehyde (37%)

o Emulsifier: Styrene Maleic Anhydride (SMA) copolymer
Step-by-Step:

e Pre-condensate Formation: Mix 5g Melamine and 10g Formaldehyde in 50mL water. Adjust
pH to 8.5 (NaOH). Stir at 70°C for 30 mins until clear.

o Emulsification: Dissolve SMA in water (pH 4.5). Add 20g of the Acetate Core. Homogenize at
6000 RPM for 10 mins to form an O/W emulsion (droplet size 5-10 pum).

o Polymerization: Add Pre-condensate to the emulsion. Heat to 60°C. Stir at 500 RPM for 3
hours.

e Curing: Raise temp to 80°C for 1 hour to crosslink the shell.
« |solation: Filter microcapsules, wash with water/ethanol, and air dry.

Visualizing the Workflow

The following diagram illustrates the dual-pathway application of the molecule: from synthesis
to its divergence into Tribology (Lubricants) and Encapsulation (Smart Materials).
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Caption: Synthesis workflow and dual-application pathway for 4-Cyclopentyl-2-
methylcyclohexyl acetate in tribology and encapsulation.

Critical Analysis & Troubleshooting
Stereochemistry Considerations

The molecule possesses multiple chiral centers (cyclohexyl ring positions 1, 2, 4).

» Impact: In biological applications (drug delivery/fragrance), the specific isomer often dictates
efficacy.

 Recommendation: For materials science (bulk properties like viscosity), a racemic mixture is
usually sufficient and cost-effective. However, for chiral separation applications, enzymatic
resolution of the precursor alcohol is required before acetylation.

Quality Control Parameters

When sourcing or synthesizing this material, verify the following:
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Acceptance
Parameter Method o Relevance
Criteria
Impurities (unreacted
Purity GC-MS > 98.0% alcohol) lower flash
point.
Free acid degrades
Acid Value Titration < 1.0 mg KOH/g polymer shells in
encapsulation.
] Moisture causes
Water Content Karl Fischer <0.1%

hydrolysis of the ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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